Cas no 177262-32-7 (Aglain B)

Aglain B structure
Aglain B structure
Product Name:Aglain B
CAS No:177262-32-7
MF:C36H42N2O8
MW:630.727290630341
CID:1080720
PubChem ID:131849771
Update Time:2025-04-20

Aglain B Chemical and Physical Properties

Names and Identifiers

    • Aglain B
    • AGLAINE B
    • [ "" ]
    • Aglain C
    • 177262-32-7
    • AKOS040761321
    • (+)-Aglain B
    • N-[(2S)-1-[(1R,9R,10R,11S,12S)-1,12-dihydroxy-3,5-dimethoxy-9-(4-methoxyphenyl)-10-phenyl-8-oxatricyclo[7.2.1.02,7]dodeca-2(7),3,5-triene-11-carbonyl]pyrrolidin-2-yl]-2-methylbutanamide
    • CHEMBL390463
    • AKOS032949045
    • Inchi: 1S/C36H42N2O8/c1-6-21(2)32(39)37-28-13-10-18-38(28)33(40)31-29(22-11-8-7-9-12-22)36(23-14-16-24(43-3)17-15-23)34(41)35(31,42)30-26(45-5)19-25(44-4)20-27(30)46-36/h7-9,11-12,14-17,19-21,28-29,31,34,41-42H,6,10,13,18H2,1-5H3,(H,37,39)/t21?,28-,29-,31+,34-,35-,36-/m0/s1
    • InChI Key: KPCVKSYNYMIDEN-CQDAKBOLSA-N
    • SMILES: O1C2C=C(C=C(C=2[C@]2([C@@H]([C@]1(C1C=CC(=CC=1)OC)[C@@H](C1C=CC=CC=1)[C@@H]2C(N1CCC[C@H]1NC(C(C)CC)=O)=O)O)O)OC)OC

Computed Properties

  • Exact Mass: 630.29400
  • Monoisotopic Mass: 630.29411630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 9
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.9E-3 g/L) (25 ºC),
  • PSA: 126.79000
  • LogP: 4.40200

Aglain B Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

Aglain B Pricemore >>

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